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Compound of Interest
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Cat. No.: B094505 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Dibutyl Adipate as an Emollient
Dibutyl adipate is the diester of n-butyl alcohol and adipic acid. In cosmetic and personal care

formulations, it functions as a versatile emollient, skin-conditioning agent, solvent, and

plasticizer.[1] Its primary role as an emollient is to soften and smooth the skin by forming a

lubricating layer.[2] Dibutyl adipate is particularly valued for its non-greasy, silky feel, which

enhances the sensory experience of topical products.[3][4] This characteristic, combined with

its excellent spreadability, makes it a popular choice in a variety of cosmetic products, including

sunscreens, moisturizers, lotions, and color cosmetics.[2][4][5]

Functionally, Dibutyl adipate improves the texture and application of formulations.[4] It can

also act as a solvent for other ingredients, such as UV filters in sunscreen products,

contributing to the overall stability and efficacy of the formulation.[6] Safety assessments have

concluded that Dibutyl adipate is safe for use in cosmetics at current practices of use and

concentration, exhibiting low potential for irritation, sensitization, and comedogenicity.[1][7]

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of Dibutyl adipate is

essential for formulation development.
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Property Value Reference

INCI Name DIBUTYL ADIPATE [4]

CAS Number 105-99-7 [4]

Molecular Formula C14H26O4 [4]

Molecular Weight 258.35 g/mol

Appearance Clear, colorless oily liquid [4]

Odor Odorless [7]

Solubility
Insoluble in water; soluble in

organic solvents
[1][4]

Boiling Point 305°C [4]

Melting Point -32°C [4]

pH 6.0 [4]

Viscosity Low [4]

Applications in Cosmetic Formulations
Dibutyl adipate's multifunctional properties make it a valuable ingredient in a wide array of

cosmetic products:

Sunscreens: It acts as an effective solvent for many organic UV filters, enhancing their

solubility and stability within the formulation. Its light, non-greasy feel helps to create

aesthetically pleasing sunscreen products that encourage consumer compliance.[5][6][7]

Moisturizers and Lotions: As an emollient, it helps to hydrate and soften the skin, leaving a

smooth and silky after-feel.[2][3]

Color Cosmetics (e.g., Foundations, Lipsticks): It improves the spreadability and application

of pigments, contributing to a more uniform and elegant finish. It can also act as a plasticizer

in film-forming products.[4]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.specialchem.com/cosmetics/inci-ingredients/dibutyl-adipate
https://www.specialchem.com/cosmetics/inci-ingredients/dibutyl-adipate
https://www.specialchem.com/cosmetics/inci-ingredients/dibutyl-adipate
https://www.specialchem.com/cosmetics/inci-ingredients/dibutyl-adipate
https://www.paulaschoice.co.uk/dibutyl-adipate/ingredient-dibutyl-adipate.html
https://pubmed.ncbi.nlm.nih.gov/16835133/
https://www.specialchem.com/cosmetics/inci-ingredients/dibutyl-adipate
https://www.specialchem.com/cosmetics/inci-ingredients/dibutyl-adipate
https://www.specialchem.com/cosmetics/inci-ingredients/dibutyl-adipate
https://www.specialchem.com/cosmetics/inci-ingredients/dibutyl-adipate
https://www.specialchem.com/cosmetics/inci-ingredients/dibutyl-adipate
https://www.benchchem.com/product/b094505?utm_src=pdf-body
https://razskincare.com/en/blogs/ingredienser/dibutyl-adipate
https://www.nbinno.com/article/surfactants/dibutyl-adipate-enhancing-sunscreen-efficacy-skin-feel-lf
https://www.paulaschoice.co.uk/dibutyl-adipate/ingredient-dibutyl-adipate.html
https://www.beautydecoded.com/en/ingredient/dibutyl-adipate/
https://sincereskincare.com/ingredients/dibutyl-adipate/
https://www.specialchem.com/cosmetics/inci-ingredients/dibutyl-adipate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hair Care Products: In conditioners and styling products, it can provide a light conditioning

effect, improving comb-through and shine without weighing down the hair.

Mechanism of Action: Skin Barrier Support
Emollients like Dibutyl adipate primarily work on the surface of the stratum corneum, the

outermost layer of the skin. They help to fortify the skin's natural barrier function, which is

crucial for maintaining hydration and protecting against external aggressors. The diagram

below illustrates this mechanism.
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Click to download full resolution via product page

Caption: Mechanism of Emollient Action on the Skin Barrier.

Experimental Protocols and Illustrative Data
The following protocols outline standard methods for evaluating the performance of Dibutyl
adipate as an emollient in cosmetic formulations.

Illustrative Experimental Workflow

The evaluation of a cosmetic emollient typically follows a structured workflow, from initial

formulation to clinical efficacy testing.
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Caption: Experimental Workflow for Emollient Evaluation.

Sensory Panel Analysis
Objective: To evaluate the sensory characteristics of a formulation containing Dibutyl adipate
compared to a control formulation.

Methodology:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b094505?utm_src=pdf-body-img
https://www.benchchem.com/product/b094505?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Panelist Selection: A panel of 10-15 trained sensory assessors is selected. Panelists should

be familiar with evaluating the sensory attributes of topical products.

Test Products:

Test Formulation: A standard oil-in-water emulsion containing 5% Dibutyl adipate.

Control Formulation: The same emulsion without Dibutyl adipate.

Reference Emollients: Formulations containing other common emollients (e.g., Isopropyl

Myristate, Cyclomethicone) for comparison.

Application Procedure:

A standardized amount (e.g., 0.1 mL) of each product is applied to a designated area on

the panelists' volar forearms.

Panelists are instructed to rub the product in a circular motion for a set amount of time

(e.g., 10 seconds).

Evaluation: Panelists evaluate the products for various sensory attributes immediately after

application and at set time points (e.g., 2, 5, and 10 minutes). Attributes are rated on a

labeled magnitude scale (LMS) from 0 (none) to 100 (very strong).

Sensory Attributes:

Spreadability: Ease of application and spreading.

Greasiness: Perception of an oily residue.

Tackiness: Stickiness of the skin after application.

Shine/Gloss: Visual appearance of shine on the skin.

Absorption: Perceived speed of product disappearance into the skin.

Smoothness: Sensation of skin smoothness after application.
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Residual Film: Perception of a film left on the skin.

Illustrative Data Presentation:

Disclaimer: The following data is illustrative and based on the known sensory profile of light,

non-greasy esters like Dibutyl adipate and data for the structurally similar Diisobutyl Adipate.

Actual results may vary depending on the formulation.

Sensory Attribute
Formulation with 5%
Dibutyl Adipate (Mean
Score)

Control Formulation (Mean
Score)

Spreadability 85 60

Greasiness 15 45

Tackiness 10 30

Absorption (Speed) 80 50

Smoothness (After-feel) 90 65

Residual Film 20 55

Skin Hydration Measurement (Corneometry)
Objective: To quantify the effect of a formulation containing Dibutyl adipate on skin surface

hydration over time.

Methodology:

Participant Selection: A group of 20-30 participants with self-perceived dry skin on their

forearms is recruited.

Acclimatization: Participants are acclimated to the controlled environment (e.g., 22°C and

50% relative humidity) for at least 30 minutes before measurements.

Instrumentation: A Corneometer® CM 825 or similar device is used to measure the electrical

capacitance of the skin, which correlates with hydration.
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Test Sites: Two to three test sites (e.g., 2x2 cm) are marked on the volar forearm of each

participant.

Baseline Measurement: Baseline Corneometer readings are taken from each test site.

Product Application:

One site is treated with a standardized amount (e.g., 2 mg/cm²) of the formulation

containing Dibutyl adipate.

Another site is left untreated as a control.

Post-Application Measurements: Corneometer readings are taken at specified time intervals

(e.g., 1, 2, 4, 8, and 24 hours) after product application.

Data Analysis: The change in skin hydration from baseline is calculated for both the treated

and control sites. Statistical analysis (e.g., t-test or ANOVA) is used to determine the

significance of the results.

Illustrative Data Presentation:

Disclaimer: The following data is illustrative of expected results for an effective emollient

formulation and is not based on a specific study of Dibutyl adipate.

Time Point

Mean Corneometer
Reading (Arbitrary
Units) - Treated
Site

Mean Corneometer
Reading (Arbitrary
Units) - Control
Site

% Increase in
Hydration vs.
Control

Baseline (T0) 45.2 45.5 -

1 Hour (T1) 68.9 46.1 49.5%

4 Hours (T4) 62.5 45.8 36.5%

8 Hours (T8) 58.1 45.3 28.3%

24 Hours (T24) 52.3 45.6 14.7%

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b094505?utm_src=pdf-body
https://www.benchchem.com/product/b094505?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Transepidermal Water Loss (TEWL) Measurement
Objective: To assess the effect of a formulation containing Dibutyl adipate on the skin's barrier

function by measuring the rate of transepidermal water loss.

Methodology:

Participant Selection: A group of 20-30 participants is selected.

Acclimatization: Participants are acclimated to a controlled environment with stable

temperature and humidity for at least 30 minutes.

Instrumentation: A Tewameter® TM 300 or similar open-chamber device is used to measure

the water vapor gradient above the skin.

Test Sites: Similar to the corneometry protocol, test sites are marked on the volar forearms.

Baseline Measurement: Baseline TEWL measurements are taken from each test site.

Product Application: A standardized amount of the test formulation is applied to one site,

while another site serves as the untreated control.

Post-Application Measurements: TEWL readings are taken at specified time intervals (e.g.,

1, 2, 4, 8, and 24 hours) after product application.

Data Analysis: The reduction in TEWL from baseline is calculated for the treated site and

compared to the control. Statistical analysis is performed to determine significance.

Illustrative Data Presentation:

Disclaimer: The following data is illustrative of expected results for a formulation with good

occlusive and barrier-enhancing properties and is not based on a specific study of Dibutyl
adipate.
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Time Point
Mean TEWL
(g/m²/h) - Treated
Site

Mean TEWL
(g/m²/h) - Control
Site

% Reduction in
TEWL vs. Control

Baseline (T0) 12.5 12.7 -

1 Hour (T1) 8.2 12.6 34.9%

4 Hours (T4) 9.1 12.8 28.9%

8 Hours (T8) 10.3 12.5 17.6%

24 Hours (T24) 11.5 12.6 8.7%

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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